Cas no 2512198-63-7 (5-(Diphenylphosphinyl)-N-ethyl-pentanamide)

• Product Name: 5-(Diphenylphosphinyl)-N-ethyl-pentanamide
• CAS No: 2512198-63-7
• MF: C₁₉H₂₄NO₂P
• MW: 329.37
• CID: 4761533
• Update Time: 2025-06-09

5-(Diphenylphosphinyl)-N-ethyl-pentanamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 5-(diphenylphosphinyl)-N-ethyl-
• 5-(Diphenylphosphinyl)-N-ethyl-pentanamide

• Inchi： 1S/C19H24NO2P/c1-2-20-19(21)15-9-10-16-23(22,17-11-5-3-6-12-17)18-13-7-4-8-14-18/h3-8,11-14H,2,9-10,15-16H2,1H3,(H,20,21)
• InChI Key： BFKWSAKMELLVJB-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)CCCCP(C1=CC=CC=C1)(C1=CC=CC=C1)=O

Additional information on 5-(Diphenylphosphinyl)-N-ethyl-pentanamide

Introduction to 5-(Diphenylphosphinyl)-N-ethyl-pentanamide (CAS No: 2512198-63-7)

5-(Diphenylphosphinyl)-N-ethyl-pentanamide, identified by its Chemical Abstracts Service (CAS) number 2512198-63-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phosphine derivatives, characterized by the presence of a diphenylphosphino group attached to an amide backbone. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-(Diphenylphosphinyl)-N-ethyl-pentanamide consists of a five-carbon amide chain substituted with a diphenylphosphino moiety at the fifth carbon position. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its interactions with biological targets. The amide group, in particular, is known for its ability to form hydrogen bonds, a key interaction mechanism in drug-receptor binding. Such properties make this compound an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in phosphine-containing compounds due to their diverse biological activities. Phosphines have been widely explored for their roles in enzyme inhibition, metal chelation, and as intermediates in the synthesis of complex organic molecules. The diphenylphosphino group in 5-(Diphenylphosphinyl)-N-ethyl-pentanamide not only contributes to its structural complexity but also enhances its potential as a pharmacophore. This has led to extensive research into its derivatives as potential therapeutic candidates.

One of the most compelling aspects of 5-(Diphenylphosphinyl)-N-ethyl-pentanamide is its potential application in the development of targeted therapeutics. The combination of the amide and diphenylphosphino functionalities provides multiple interaction points with biological macromolecules. This dual functionality has been exploited in the design of molecules that can selectively inhibit specific enzymes or receptors involved in disease pathways. For instance, studies have shown that phosphine-containing compounds can exhibit inhibitory effects on certain kinases and proteases, which are overexpressed in various cancers.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 5-(Diphenylphosphinyl)-N-ethyl-pentanamide's pharmacological potential. These tools have enabled researchers to predict binding modes and affinities with high accuracy, accelerating the drug discovery process. Moreover, the integration of machine learning algorithms has allowed for the rapid screening of large libraries of derivatives, identifying novel analogs with improved properties.

The synthesis of 5-(Diphenylphosphinyl)-N-ethyl-pentanamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the desired phosphine-amide framework. These advances have not only improved yield but also enabled the introduction of diverse substituents, enhancing functional flexibility.

From a medicinal chemistry perspective, 5-(Diphenylphosphinyl)-N-ethyl-pentanamide serves as a valuable building block for structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers can gain insights into how different substituents influence biological activity. This approach has been instrumental in optimizing lead compounds for clinical development. For example, modifications at the diphenylphosphino group have been shown to modulate binding affinity and metabolic stability, critical factors for drug efficacy and safety.

The pharmacokinetic properties of 5-(Diphenylphosphinyl)-N-ethyl-pentanamide are also under investigation to ensure its suitability for therapeutic applications. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for predicting drug behavior in vivo and designing formulations that maximize bioavailability while minimizing side effects.

In conclusion, 5-(Diphenylphosphinyl)-N-ethyl-pentanamide (CAS No: 2512198-63-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.